Cas no 18981-98-1 (Sodium 1-heptyl sulfate)

• Product Name: Sodium 1-heptyl sulfate
• CAS No: 18981-98-1
• MF: C₇H₁₅NaO₄S
• MW: 218.246372461319
• MDL: MFCD00051524
• CID: 88025
• PubChem ID: 23668352
• Update Time: 2025-11-01

Sodium 1-heptyl sulfate Chemical and Physical Properties

Names and Identifiers

• Sodium 1-heptyl sulfate
• Sodium n-heptyl sulphate
• n-Heptyl sulphate sodium salt
• Sodium n-heptyl sulfate
• HEPTYL SODIUM SULFATE
• N-HEPTYL SULFATE,SODIUM SALT
• N-HeptylSulphateSodiumSaltGr
• Sodium 1-heptyl sulfate(dry wt.),water
• sodium heptylsulfate
• sulfuric acid monoheptyl ester,sodium salt
• N-HEPTYL SULFATE, SODIUM SALT
• Sulfuric acid heptyl=sodium salt
• n-Heptyl sulfate, sodium salt,99%
• Sodium 1-heptyl sulfate, 99%(dry wt.), water <2%
• 50632-94-5
• SCHEMBL770605
• AS-68619
• AKOS037646410
• sodium;heptyl sulfate
• sodium heptyl sulfate
• Sulfuric acid, monoheptyl ester, sodium salt (1:1)
• 18981-98-1
• GRNNMEITWDFPOL-UHFFFAOYSA-M

• MDL： MFCD00051524
• Inchi： 1S/C7H16O4S.Na/c1-2-3-4-5-6-7-11-12(8,9)10;/h2-7H2,1H3,(H,8,9,10);/q;+1/p-1
• InChI Key： GRNNMEITWDFPOL-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCCCCCCC.[Na+]
• BRN： 6018116

Computed Properties

• Exact Mass: 196.07700
• Monoisotopic Mass: 218.05887441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Color/Form: Uncertain
• Density: g/cm3
• Melting Point: 199-201°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 71.98000
• LogP: 2.85700
• Solubility: Uncertain

Sodium 1-heptyl sulfate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• TSCA：Yes

Additional information on Sodium 1-heptyl sulfate

Sodium 1-heptyl sulfate (CAS No. 18981-98-1): A Comprehensive Overview in Modern Chemical and Biomedical Applications

Sodium 1-heptyl sulfate, identified by the Chemical Abstracts Service registry number CAS No. 18981-98-1, is an anionic surfactant that has garnered significant attention in the fields of chemical biology, pharmaceutical development, and industrial applications. This compound, characterized by its long-chain alkyl sulfate structure, exhibits unique physicochemical properties that make it a valuable component in various formulations. Its molecular formula, C₇H₁₅NaO₄S, underscores its composition of a heptyl (seven-carbon) chain linked to a sulfate group, which contributes to its solubilizing and emulsifying capabilities.

The relevance of Sodium 1-heptyl sulfate has been increasingly highlighted in recent years due to its multifaceted roles in biomedical research and drug delivery systems. Recent studies have demonstrated its potential as a non-ionic surfactant with low toxicity, making it suitable for topical and oral pharmaceutical formulations. Its ability to enhance the solubility of hydrophobic drugs has been explored in the development of novel drug delivery mechanisms, particularly in addressing issues related to poor bioavailability.

In the realm of chemical biology, Sodium 1-heptyl sulfate has been utilized as a key component in cell culture media and biophysical assays. Its amphiphilic nature allows it to interact effectively with both hydrophilic and hydrophobic molecules, facilitating processes such as protein solubilization and membrane stabilization. This property has been leveraged in high-throughput screening platforms where efficient interaction between biomolecules is crucial for identifying potential therapeutic targets.

Moreover, the compound's role in nanotechnology has not gone unnoticed. Researchers have investigated its use as a stabilizing agent in the formation of nanoparticles for drug delivery and imaging applications. The ability of Sodium 1-heptyl sulfate to form stable colloidal suspensions has been exploited in creating nanoformulations that improve the efficacy and targeting of therapeutic agents. This aligns with the broader trend in nanomedicine towards developing precision medicine solutions.

The industrial applications of Sodium 1-heptyl sulfate extend beyond pharmaceuticals into sectors such as cosmetics and personal care products. Its surfactant properties make it an effective ingredient in shampoos, body washes, and other hygiene products where mild cleansing action is desired. The compound's compatibility with other ingredients enhances product performance while maintaining skin integrity, a critical factor in formulations aimed at sensitive skin types.

Environmental considerations have also played a role in the adoption of Sodium 1-heptyl sulfate. Unlike some traditional surfactants that pose environmental risks due to biodegradability issues, this compound has shown promise in biodegradation studies. Its structure allows for microbial breakdown into less harmful metabolites, reducing ecological impact when used in industrial processes or consumer products.

The synthesis of Sodium 1-heptyl sulfate typically involves the sulfation of heptanol using sulfuric acid or other sulfating agents under controlled conditions. Advances in synthetic methodologies have improved yield and purity, making large-scale production more feasible. These advancements have been accompanied by efforts to optimize reaction conditions for sustainability, including reducing energy consumption and waste generation.

Regulatory perspectives on Sodium 1-heptyl sulfate have evolved alongside its growing use across multiple industries. Regulatory bodies such as the FDA and EMA have evaluated its safety profile for various applications, providing guidelines for manufacturers to ensure compliance with health and safety standards. These regulations emphasize the importance of quality control measures during production to maintain consistency and efficacy across batches.

The future prospects for Sodium 1-heptyl sulfate are promising, with ongoing research exploring new applications and refining existing ones. Innovations in drug delivery systems continue to leverage its properties for enhanced therapeutic outcomes. Additionally, collaborations between academia and industry are expected to drive further development of novel formulations incorporating this compound.

In conclusion, Sodium 1-heptyl sulfate (CAS No. 18981-98-1) represents a versatile compound with significant implications across chemical biology, pharmaceuticals, nanotechnology, and industrial applications. Its unique properties have positioned it as a valuable ingredient in various formulations, supported by ongoing research and regulatory approvals. As advancements continue to unfold, the role of this compound is likely to expand further into emerging fields within chemistry and biomedicine.